Cas no 116314-60-4 (Benzaldehyde, 4-hydroxy-3-methoxy-5-(trifluoromethyl)-)

• Product Name: Benzaldehyde, 4-hydroxy-3-methoxy-5-(trifluoromethyl)-
• CAS No: 116314-60-4
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 3648151
• PubChem ID: 19389199
• Update Time: 2025-04-22

Benzaldehyde, 4-hydroxy-3-methoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-hydroxy-3-methoxy-5-(trifluoromethyl)-
• 4-Hydroxy-3-methoxy-5-(trifluoromethyl)benzaldehyde
• 3-methoxy-4-hydroxy-5-trifluoromethylbenzaldehyde
• 4-Hydroxy-3-methoxy-5-trifluoromethylbenzaldehyde
• SCHEMBL1458171
• 116314-60-4
• DTXSID601222475

• Inchi： 1S/C9H7F3O3/c1-15-7-3-5(4-13)2-6(8(7)14)9(10,11)12/h2-4,14H,1H3
• InChI Key： IDHLTDAHMWZQQR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 220.03472857Da
• Monoisotopic Mass: 220.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų